Pyrrolidino PAF C-16
Pyrrolidino PAF C-16
Pyrrolidinium, 1-[(7r)-7-(acetyloxy)-4-hydroxy-4-oxido-3,5,9-trioxa-4-phosphapentacos-1-yl]-1-methyl-, inner salt is a glycerophospholipid.
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0005469
InChI:
InChI=1S/C28H56NO7P/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-19-23-33-25-28(36-27(2)30)26-35-37(31,32)34-24-22-29(3)20-17-18-21-29/h28H,4-26H2,1-3H3/t28-/m1/s1
SMILES:
CCCCCCCCCCCCCCCCOCC(COP(=O)([O-])OCC[N+]1(CCCC1)C)OC(=O)C
Molecular Formula:
C28H56NO7P
Molecular Weight:
549.7 g/mol
Pyrrolidino PAF C-16
CAS No.:
Cat. No.: VC0005469
Molecular Formula: C28H56NO7P
Molecular Weight: 549.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Pyrrolidinium, 1-[(7r)-7-(acetyloxy)-4-hydroxy-4-oxido-3,5,9-trioxa-4-phosphapentacos-1-yl]-1-methyl-, inner salt is a glycerophospholipid. |
|---|---|
| Molecular Formula | C28H56NO7P |
| Molecular Weight | 549.7 g/mol |
| IUPAC Name | [(2R)-2-acetyloxy-3-hexadecoxypropyl] 2-(1-methylpyrrolidin-1-ium-1-yl)ethyl phosphate |
| Standard InChI | InChI=1S/C28H56NO7P/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-19-23-33-25-28(36-27(2)30)26-35-37(31,32)34-24-22-29(3)20-17-18-21-29/h28H,4-26H2,1-3H3/t28-/m1/s1 |
| Standard InChI Key | QBLLCUIJMABRFJ-MUUNZHRXSA-N |
| Isomeric SMILES | CCCCCCCCCCCCCCCCOC[C@H](COP(=O)([O-])OCC[N+]1(CCCC1)C)OC(=O)C |
| SMILES | CCCCCCCCCCCCCCCCOCC(COP(=O)([O-])OCC[N+]1(CCCC1)C)OC(=O)C |
| Canonical SMILES | CCCCCCCCCCCCCCCCOCC(COP(=O)([O-])OCC[N+]1(CCCC1)C)OC(=O)C |
| Appearance | Assay:≥98%A lyophilized powder |
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